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Compound of Interest

2-Fluoro-6-
Compound Name:
methoxyphenylhydrazine

Cat. No.: B13603338

Get Quote

Executive Summary & Compound Profile

2-Fluoro-6-methoxyphenylhydrazine is a trisubstituted benzene derivative characterized by

an electron-rich hydrazine moiety flanked by an electron-withdrawing fluorine atom and an
electron-donating methoxy group. This "push-pull" electronic environment creates unique
spectroscopic signatures, particularly in

F and
C NMR, due to through-bond scalar coupling (
-coupling).

Physicochemical Identifiers
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Parameter Value

IUPAC Name (2-Fluoro-6-methoxyphenyl)hydrazine

Molecular Formula

Molecular Weight 156.16 g/mol

Off-white to pale brown solid (typically stored as
Appearance

HCI salt)

DMSO, Methanol (High); Water (Moderate for
Solubility salt);

(Low for salt)

Synthesis & Purity Context (Origin of Impurities)

Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities
(anilines, diazonium byproducts) often co-elute. The standard industrial route involves the
diazotization of 2-fluoro-6-methoxyaniline followed by reduction.

Synthesis Workflow (DOT Visualization)
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Figure 1: Synthetic pathway highlighting the potential for aniline impurities which appear in
NMR spectra as competing aromatic signals.

Spectroscopic Analysis: Mass Spectrometry (MS)

Mass spectrometry provides the primary confirmation of molecular weight. For hydrazines,
Electrospray lonization (ESI) in positive mode is the standard.
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Experimental Protocol: MS Acquisition

o Sample Prep: Dissolve 0.1 mg in 1 mL MeOH (LC-MS grade).
« lonization: ESI+ (Positive Mode).

o Cone Voltage: 20-30 V (Keep low to prevent hydrazine fragmentation).

Data Interpretation
lon m/z (Observed) Assignment Notes

Protonated Molecular Base peak in soft
[M+H]+ 157.1

lon ionization.
] Common in glass-
[M+Na]+ 179.1 Sodium Adduct
stored samples.
Characteristic of
Fragment i
[M-NH3]+ 140.1 o hydrazines (loss of 17
(Deamination)
Da).
Fragment (Aniline- Loss of hydrazine
[M-N2H3]+ 1241 ) ]
like) moiety.

Infrared Spectroscopy (FT-IR)

IR is vital for confirming the integrity of the hydrazine moiety, which is prone to oxidation
(forming azo compounds) or condensation.

Key Diagnostic Bands

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13603338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Wavenumber (
Functional Group Intensity Mode

)

Primary amine (

) and secondary

N-H Stretch 3300 - 3450 Medium, Broad )
amine (
).
C-H Stretch (Ar) 3000 - 3100 Weak Aromatic ring protons.
Methoxy (
C-H Stretch (Alk) 2850 - 2950 Weak
) group.
) Benzene ring
C=C Aromatic 1580 - 1620 Strong )
breathing.
Aryl-Fluorine bond
C-F Stretch 1150 - 1250 Strong ] )
(Diagnostic).
C-O Stretch 1050 - 1100 Strong Aryl-Ether bond.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6]
[7]

This is the definitive structural proof. The presence of Fluorine-19 (

, Spin 1/2) introduces spin-spin coupling that splits both proton and carbon signals.

Experimental Protocol: NMR Preparation

e Solvent: DMSO-

is recommended over

o Reason: Hydrazine salts are insoluble in chloroform. Free bases oxidize rapidly in
chloroform; DMSO stabilizes the exchangeable protons.
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e Concentration: 10-15 mg in 0.6 mL solvent.

o Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).

A. H NMR Data (400 MHz, DMSO- )

Note: Chemical shifts (

) are relative to TMS.

Coupling (
Position Multiplicit Integral Assighment
(ppm) plicity 9 _ g
in Hz)
Hydrazine
protons
NH/NH2 8.5-9.5 Broad Singlet  3H i (Exchangeabl
e with
).
) Para to
Ar-H (C5) 6.80 - 6.95 Multiplet 1H ]
Hydrazine.
Doublet of Ortho to
Ar-H (C3) 6.60 - 6.75 1H _
Doublets Fluorine.
Triplet/Multipl Meta to
Ar-H (C4) 6.45 - 6.60 1H )
et Fluorine.
Methoxy
O-CH3 3.75-3.85 Singlet 3H group
(Shielded).

Critical Analysis:

e The NH protons are extremely sensitive to pH and water content. In the HCI salt, these may

appear as a very broad hump >9 ppm.

e The Methoxy singlet at ~3.8 ppm is the cleanest integration standard to determine purity.
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B. C NMR Data (100 MHz, DMSO- )

Carbon signals will appear as doublets due to

coupling.
Carbon Splittin Assighment
(Ppm) PITNg (H2) g

~245 ( Direct

C-F (C2) 150 - 155 Doublet attachment to
) Fluorine.
~10 ( Ortho to

C-OMe (C6) 145 - 148 Doublet Hydrazine, Meta
) to Fluorine.
~15 (

C-NH (C1) 125-130 Doublet Ipso carbon.
)
~9 (

Ar-C (C4) 120 - 125 Doublet Meta to Fluorine.
)
~20( Ortho/Para

Ar-C (C3/5) 105 - 115 Doublet N
) positions.

OMe 56.0 Singlet - Methoxy Carbon.

C. F NMR (376 MHz, DMSO- )

 Shift:

-120 to -125 ppm (relative to
).

o Pattern: Multiplet (due to coupling with H3, H4, and H5).

Structural Logic & Coupling Diagram
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The following diagram illustrates the scalar coupling network that defines the NMR splitting
patterns.

Coupling Strength

Fluorine-19

(Spin 1/2) Strong Coupling

Direct (1J)

C2 (Ipso) C1 (Hydrazine)
1J = ~245 Hz 2J=~15Hz

Click to download full resolution via product page

Figure 2: Spin-spin coupling network centered on the Fluorine atom, responsible for the doublet
patterns in Carbon and Proton NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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